Cas no 1212271-48-1 (Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)-)

• Product Name: Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)-
• CAS No: 1212271-48-1
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 5167389
• Update Time: 2025-10-29

Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-ol
• (1S)-1-(3-bromo-4-methoxyphenyl)ethanol
• (S)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol
• (AlphaS)-3-bromo-4-methoxy-alpha-methylbenzenemethanol
• Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)-

• Inchi： 1S/C9H11BrO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6,11H,1-2H3/t6-/m0/s1
• InChI Key： KQHQGTDOJDHQGX-LURJTMIESA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](C)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Additional information on Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)-

Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)- (CAS No. 1212271-48-1): A Comprehensive Overview

Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)-, identified by its CAS number 1212271-48-1, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of aromatic alcohols, characterized by its unique structural and functional properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of Benzenemethanol, 3-bromo-4-methoxy-α-methyl- features a benzene ring substituted with a bromine atom at the 3-position, a methoxy group at the 4-position, and an α-methyl group attached to the benzyl alcohol moiety. This specific arrangement imparts distinct chemical reactivity, making it a versatile building block for the development of novel therapeutic agents. The stereochemistry denoted by (αS) indicates the absolute configuration of the α-methyl group, which is crucial for determining the biological activity and pharmacokinetic properties of derivatives derived from this compound.

In recent years, there has been growing interest in exploring the potential of Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)- in drug discovery and development. Its unique structural features have been leveraged in the synthesis of small molecules with targeted biological activities. For instance, researchers have utilized this compound as a precursor in the preparation of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive compounds. The presence of both bromine and methoxy substituents on the benzene ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

One of the most compelling aspects of Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)- is its role in the synthesis of chiral compounds. The (αS) configuration suggests that derivatives of this compound may exhibit enantioselective properties, which are highly desirable in pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety. Recent studies have demonstrated its utility in generating enantiomerically pure intermediates for antiviral and anticancer agents. The ability to fine-tune the stereochemistry of these intermediates has opened new avenues for developing drugs with improved pharmacological profiles.

The pharmaceutical industry has shown particular interest in leveraging this compound for its potential in modulating central nervous system (CNS) disorders. Researchers have explored its derivatives as candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The combination of a benzyl alcohol backbone with halogenated aromatic rings provides a scaffold that can interact with various biological targets. For example, modifications at the α-methyl position have been investigated for their ability to enhance binding affinity to serotonin receptors, which are implicated in mood regulation.

Beyond its applications in CNS drug development, Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)- has found utility in other therapeutic areas. Its structural motif has been incorporated into molecules targeting inflammatory pathways, where it serves as a key intermediate in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs). The bromine atom at the 3-position facilitates further functionalization, enabling the introduction of additional pharmacophores that enhance drug-like properties such as solubility and metabolic stability.

The synthetic methodologies employed in producing Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)- are also noteworthy. Advances in catalytic asymmetric synthesis have allowed for more efficient and scalable production processes. These methods often involve transition metal-catalyzed reactions that selectively introduce functional groups while maintaining high enantioselectivity. Such innovations have not only improved yields but also reduced costs associated with producing chiral compounds on an industrial scale.

In conclusion, Benzenemethanol, 3-bromo-4-methoxy-α-methyl-, (αS)- represents a significant advancement in synthetic chemistry with far-reaching implications for drug discovery and development. Its unique structural features and stereochemical configuration make it an invaluable tool for creating novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is likely to grow even further.